Cas no 1805349-86-3 (6-Bromo-4-chloro-3-(difluoromethyl)-2-hydroxypyridine)

• Product Name: 6-Bromo-4-chloro-3-(difluoromethyl)-2-hydroxypyridine
• CAS No: 1805349-86-3
• MF: C₆H₃BrClF₂NO
• MW: 258.44792675972
• CID: 4915647
• Update Time: 2025-06-13

6-Bromo-4-chloro-3-(difluoromethyl)-2-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-4-chloro-3-(difluoromethyl)-2-hydroxypyridine

• Inchi： 1S/C6H3BrClF2NO/c7-3-1-2(8)4(5(9)10)6(12)11-3/h1,5H,(H,11,12)
• InChI Key： DKQYOQDOSCCIQA-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C(F)F)C(N1)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 287
• XLogP3: 2.1
• Topological Polar Surface Area: 29.1

Additional information on 6-Bromo-4-chloro-3-(difluoromethyl)-2-hydroxypyridine

Professional Introduction to Compound with CAS No. 1805349-86-3 and Product Name: 6-Bromo-4-chloro-3-(difluoromethyl)-2-hydroxypyridine

The compound with the CAS number 1805349-86-3 and the product name 6-Bromo-4-chloro-3-(difluoromethyl)-2-hydroxypyridine represents a significant advancement in the field of chemical biology and pharmaceutical research. This heterocyclic compound, featuring a pyridine core substituted with bromo, chloro, and difluoromethyl groups, has garnered considerable attention due to its versatile structural framework and potential applications in drug discovery.

Pyridine derivatives are well-documented for their broad spectrum of biological activities, making them invaluable in the development of therapeutic agents. The presence of halogen atoms such as bromo and chloro enhances the electrophilicity of the molecule, facilitating further functionalization through cross-coupling reactions. These reactions are pivotal in constructing complex molecular architectures, which are often essential for achieving high affinity and selectivity in drug design.

The difluoromethyl group is particularly noteworthy, as it has been extensively studied for its ability to improve metabolic stability and binding affinity. In recent years, the incorporation of difluoromethyl groups into drug candidates has shown promise in enhancing pharmacokinetic profiles, a critical factor in the success of any pharmaceutical intervention. This modification often leads to increased resistance against enzymatic degradation, thereby prolonging the half-life of the drug in vivo.

Recent studies have highlighted the utility of 6-Bromo-4-chloro-3-(difluoromethyl)-2-hydroxypyridine as a key intermediate in synthesizing novel inhibitors targeting various biological pathways. For instance, researchers have explored its potential as a precursor in developing kinase inhibitors, which play a crucial role in treating cancers and inflammatory diseases. The hydroxyl group at the 2-position of the pyridine ring provides a handle for further derivatization, allowing chemists to tailor the molecule's properties for specific biological targets.

The compound's structural features also make it an attractive candidate for exploring structure-activity relationships (SAR). By systematically modifying substituents around the pyridine core, scientists can fine-tune interactions with biological targets, optimizing efficacy while minimizing off-target effects. This approach is particularly relevant in modern drug discovery, where precision and selectivity are paramount.

In addition to its role as a building block for pharmacological agents, 6-Bromo-4-chloro-3-(difluoromethyl)-2-hydroxypyridine has found applications in materials science. Its ability to undergo various chemical transformations makes it a valuable precursor for synthesizing advanced materials with unique electronic and optical properties. These materials are increasingly important in technologies such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

The synthesis of this compound typically involves multi-step organic reactions, starting from commercially available pyridine derivatives. Key steps include halogenation at specific positions on the pyridine ring followed by introduction of the difluoromethyl group. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions are often employed to achieve high yields and purity. These methods underscore the compound's synthetic versatility and its importance in industrial-scale production.

From a regulatory perspective, compounds like 6-Bromo-4-chloro-3-(difluoromethyl)-2-hydroxypyridine must undergo rigorous testing to ensure safety and efficacy before they can be commercialized. This includes preclinical studies to assess toxicity and pharmacokinetic properties, followed by clinical trials to evaluate their therapeutic potential in humans. The regulatory pathway highlights the compound's significance not only as a chemical entity but also as a potential therapeutic agent.

The growing interest in halogenated pyridines underscores their importance in medicinal chemistry. The ability to precisely control substitution patterns on these heterocycles allows for the creation of molecules with tailored biological activities. As research continues to uncover new applications for compounds like 6-Bromo-4-chloro-3-(difluoromethyl)-2-hydroxypyridine, their role in advancing both pharmaceuticals and materials science is expected to expand further.

In conclusion, 6-Bromo-4-chloro-3-(difluoromethyl)-2-hydroxypyridine (CAS No. 1805349-86-3) stands out as a versatile intermediate with far-reaching implications across multiple scientific disciplines. Its unique structural features enable diverse applications in drug discovery, materials science, and beyond. As our understanding of its properties continues to evolve through ongoing research, this compound is poised to remain at the forefront of innovation in chemical biology and pharmaceutical development.